Cas no 2172246-74-9 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}thiomorpholine-2-carboxylic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}thiomorpholine-2-carboxylic acid
• CAS No: 2172246-74-9
• MF: C₂₆H₃₀N₂O₅S
• MW: 482.591805934906
• CID: 6204203
• PubChem ID: 165823226
• Update Time: 2025-08-05

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}thiomorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}thiomorpholine-2-carboxylic acid
• EN300-1534041
• 2172246-74-9
• 4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}thiomorpholine-2-carboxylic acid

• Inchi： 1S/C26H30N2O5S/c1-2-7-17(24(29)28-12-13-34-23(15-28)25(30)31)14-27-26(32)33-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22-23H,2,7,12-16H2,1H3,(H,27,32)(H,30,31)
• InChI Key： OPROYKCJGCZOAC-UHFFFAOYSA-N
• SMILES： S1CCN(C(C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 482.18754324g/mol
• Monoisotopic Mass: 482.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 121Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}thiomorpholine-2-carboxylic acid

Introduction to 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}thiomorpholine-2-carboxylic Acid (CAS No. 2172246-74-9)

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}thiomorpholine-2-carboxylic acid, with the CAS number 2172246-74-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a thiomorpholine core and multiple functional groups that contribute to its unique chemical properties and potential biological activities.

The structural complexity of this compound is evident from its name, which highlights several key functional groups and substituents. The presence of a (9H-fluoren-9-yl)methoxycarbonyl moiety suggests that the molecule may exhibit enhanced stability and bioavailability, which are crucial factors in drug design. Additionally, the methylpentanoyl group introduces a hydrophobic region, while the thiomorpholine ring provides a flexible scaffold that can interact with biological targets in various ways.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorene-based moieties due to their favorable photophysical properties and potential applications in medicinal chemistry. The fluorene ring in this compound not only contributes to its structural complexity but also opens up possibilities for applications in areas such as photodynamic therapy and fluorescent probes. The methoxycarbonyl group further enhances the compound's potential as a pharmacophore by providing a site for further functionalization and modification.

The thiomorpholine ring is another critical component of this compound, known for its ability to form stable complexes with biological targets. Thiomorpholine derivatives have been widely studied for their potential applications in the treatment of various diseases, including neurological disorders and infectious diseases. The presence of this moiety in 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}thiomorpholine-2-carboxylic acid suggests that it may exhibit significant biological activity and could be a valuable candidate for further investigation.

One of the most intriguing aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the fluorene ring, the methoxycarbonyl group, and the thiomorpholine core creates a multifunctional scaffold that can be tailored to interact with specific biological targets. This flexibility makes it an attractive candidate for further exploration in the development of new therapeutic agents.

Recent studies have shown that compounds with similar structural features to 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}thiomorpholine-2-carboxylic acid exhibit promising activities against various disease models. For instance, derivatives of thiomorpholine have been reported to possess antimicrobial properties, while fluorene-based compounds have shown potential in treating neurological disorders. These findings suggest that 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}thiomorpholine-2-carboxylic acid could be a valuable asset in the search for new treatments.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluorene-based moiety requires precise control over reaction conditions to avoid unwanted side products. Similarly, the incorporation of the thiomorpholine ring necessitates careful selection of reagents and catalysts to achieve the desired product structure.

In conclusion, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}thiomorpholine-2-carboxylic acid (CAS No. 2172246-74-9) is a structurally complex and multifunctional compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation, particularly in the development of new therapeutic agents. As research continues to uncover new applications for fluorene-based and thiomorpholine derivatives, compounds like this one are likely to play an increasingly important role in drug discovery and development.